Cas no 2034229-38-2 (N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide)

• Product Name: N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide
• CAS No: 2034229-38-2
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 5934250
• PubChem ID: 121023475
• Update Time: 2025-08-04

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide
• N-((5-(furan-3-yl)pyridin-3-yl)methyl)-3-(2-methoxynaphthalen-1-yl)propanamide
• F6573-8889
• 2034229-38-2
• N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-3-(2-methoxynaphthalen-1-yl)propanamide
• N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(2-methoxynaphthalen-1-yl)propanamide
• AKOS026705550

• Inchi： 1S/C24H22N2O3/c1-28-23-8-6-18-4-2-3-5-21(18)22(23)7-9-24(27)26-14-17-12-20(15-25-13-17)19-10-11-29-16-19/h2-6,8,10-13,15-16H,7,9,14H2,1H3,(H,26,27)
• InChI Key： IGTIHMXNSNAPGU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CCC(NCC1C=NC=C(C2=COC=C2)C=1)=O

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide (CAS No. 2034229-38-2): A Comprehensive Overview

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide (CAS No. 2034229-38-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, with its unique structural features combining furan, pyridine, and naphthalene moieties, offers a wide range of potential applications. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive molecules and advanced materials.

The compound's structure includes a furan-3-yl group attached to a pyridine ring, which is further connected to a propanamide linker bearing a 2-methoxynaphthalen-1-yl substituent. This combination of heterocyclic and aromatic systems contributes to its unique physicochemical properties, such as solubility, stability, and potential binding affinity to biological targets. Researchers are particularly interested in how these structural elements influence the compound's behavior in various environments and applications.

In the pharmaceutical sector, N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide has shown promise in preliminary studies for its potential biological activities. The presence of both furan and pyridine rings, known for their pharmacological significance, suggests possible applications in drug discovery programs. Current research focuses on understanding its interaction with various enzyme systems and cellular receptors, particularly in the context of inflammation and metabolic disorders.

The material science community has also taken notice of this compound due to its interesting electronic properties. The conjugated system formed by the naphthalene and furan components may offer advantages in organic electronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers are investigating its charge transport characteristics and potential as a building block for more complex functional materials.

Synthetic approaches to N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide typically involve multi-step organic transformations. Key steps often include the formation of the pyridine-furan core, followed by introduction of the naphthalene-containing side chain through amide coupling reactions. Optimization of these synthetic routes remains an active area of research, with efforts focused on improving yields and reducing environmental impact through greener chemistry approaches.

Analytical characterization of this compound presents unique challenges due to its structural complexity. Advanced techniques such as high-resolution mass spectrometry, multidimensional NMR spectroscopy, and X-ray crystallography are often employed to confirm its identity and purity. These analytical methods are crucial for quality control in research applications and potential commercial production.

The stability profile of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide under various conditions is another important research area. Studies examine its behavior under different temperature, pH, and light exposure conditions to determine optimal storage and handling protocols. Understanding these stability characteristics is essential for both research and potential commercial applications.

From a regulatory perspective, while CAS 2034229-38-2 is not currently classified as a controlled substance, researchers and manufacturers must stay informed about evolving chemical regulations. Proper safety assessments, including toxicity studies and environmental impact evaluations, are necessary steps in the development pathway for any potential applications of this compound.

The commercial availability of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide varies depending on market demand and research interest. Specialty chemical suppliers typically offer this compound in small quantities for research purposes, with purity levels tailored to specific application requirements. Pricing and availability may fluctuate based on raw material costs and synthesis complexity.

Future research directions for this compound may include exploration of its potential in emerging fields such as targeted drug delivery systems, where its structural features could be advantageous for conjugation with therapeutic agents. Additionally, its application in supramolecular chemistry and nanotechnology represents another promising avenue for investigation, leveraging its aromatic and heterocyclic components for molecular recognition and self-assembly processes.

In conclusion, N-{5-(furan-3-yl)pyridin-3-ylmethyl}-3-(2-methoxynaphthalen-1-yl)propanamide (CAS No. 2034229-38-2) represents an intriguing chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features and resulting properties continue to attract research attention, making it a compound worth watching in both academic and industrial settings. As studies progress, we may see this molecule play increasingly important roles in pharmaceutical development, advanced materials, and other cutting-edge technologies.